Cas no 361168-14-1 (N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide)

• Product Name: N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide
• CAS No: 361168-14-1
• MF: C₁₈H₁₅N₃O₆S₂
• MW: 433.458201646805
• CID: 5791634
• PubChem ID: 5154462
• Update Time: 2025-06-14

N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024576141
• SR-01000442579
• N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide
• SR-01000442579-1
• 361168-14-1
• Oprea1_630287
• F0375-0281
• N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]-3-phenoxypropanamide
• N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)-3-phenoxypropanamide
• Propanamide, N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-3-phenoxy-

• Inchi： 1S/C18H15N3O6S2/c22-16(10-11-27-14-4-2-1-3-5-14)20-18-19-12-17(28-18)29(25,26)15-8-6-13(7-9-15)21(23)24/h1-9,12H,10-11H2,(H,19,20,22)
• InChI Key： HZJOTWRMNNLQHC-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC(CCOC2C=CC=CC=2)=O)S1)(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 433.04022755g/mol
• Monoisotopic Mass: 433.04022755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• pka: 8.19±0.50(Predicted)

Additional information on N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide

Recent Advances in the Study of N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide (CAS: 361168-14-1)

In recent years, the compound N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide (CAS: 361168-14-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and sulfonyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Recent research published in the Journal of Medicinal Chemistry highlights its ability to selectively target and modulate the activity of certain kinases involved in inflammatory and oncogenic processes. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity and specificity, paving the way for its development as a novel therapeutic agent.

Another significant advancement is the optimization of the synthetic route for N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide. A team of researchers from the University of Cambridge recently reported a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This development is crucial for facilitating large-scale production and further pharmacological evaluation of the compound.

Preclinical studies have also shed light on the compound's pharmacokinetic and safety profiles. Animal models treated with N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide exhibited favorable bioavailability and minimal off-target effects, suggesting its potential for clinical translation. However, further studies are needed to address challenges related to metabolic stability and long-term toxicity.

In conclusion, the latest research on N-[5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide (CAS: 361168-14-1) underscores its therapeutic promise and highlights the need for continued investigation. Future directions may include structural modifications to enhance potency and selectivity, as well as comprehensive clinical trials to validate its efficacy and safety in human subjects.